Cas no 81012-99-9 (3-Hydroxybenzylhydrazine dihydrochloride)

3-Hydroxybenzylhydrazine dihydrochloride is a hydrazine derivative with the molecular formula C₇H₁₂Cl₂N₂O. This compound is commonly utilized as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its dihydrochloride salt form enhances stability and solubility, facilitating handling and reactivity in aqueous or polar solvent systems. The presence of both hydrazine and hydroxyl functional groups allows for versatile reactivity, including condensation and nucleophilic substitution reactions. The compound is often employed in the synthesis of biologically active molecules, such as enzyme inhibitors or heterocyclic compounds. Proper storage under anhydrous conditions is recommended to maintain its integrity.
3-Hydroxybenzylhydrazine dihydrochloride structure
81012-99-9 structure
Product Name:3-Hydroxybenzylhydrazine dihydrochloride
CAS No:81012-99-9
MF:C7H11ClN2O
MW:174.628040552139
MDL:MFCD00044695
CID:724552
PubChem ID:24878937
Update Time:2025-11-02

3-Hydroxybenzylhydrazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxybenzylhydrazine dihydrochloride
    • α-hydrazino-m-cresol dihydrochloride
    • 3-(hydrazinylmethyl)phenol,dihydrochloride
    • Phenol,3-(hydrazinylmethyl)-, hydrochloride (1:2)
    • 3-(Hydrazinomethyl)phenol dihydrochloride
    • NSD-1015
    • alpha-Hydrazino-m-cresol dihydrochloride
    • Phenol, 3-(hydrazinomethyl)-, dihydrochloride (9CI)
    • H 9382
    • 3-hydroxybenzylhydrazine hydrochloride
    • 3-(hydrazinylmethyl)phenol;dihydrochloride
    • 3-Hydroxybenzylhydrazine DiHCl
    • CHEMBL1256625
    • alpha-Hydrazino-m-cresol HCl
    • m-hydroxybenzylhydrazine dihydrochloride
    • EINECS 279-659-3
    • 3-Hydroxy-benzylhydrazine dihydrochloride
    • NSD-1015; alpha-Hydrazino-m-cresol dihydrochloride
    • AS-37889
    • CCG-231659
    • NCGC00093975-01
    • ONOJPUDFIOEGCX-UHFFFAOYSA-N
    • 3-(hydrazinylmethyl)phenol dihydrochloride
    • MFCD00044695
    • 3-hydroxybenzyl hydrazine dihydrochloride
    • 3-Hydroxybenzylhydrazine dihydrochloride, >=98.0% (HPLC)
    • PD000046
    • DTXCID00153343
    • EU-0100597
    • AKOS015917359
    • SB79485
    • SR-01000075407
    • SCHEMBL1309761
    • 3-HYDROXYBENZYLHYDRAZINE 2HCL
    • 3-Hydrazinomethyl-phenol dihydrochloride
    • A-hydrazino-m-cresol dihydrochloride
    • CS-W015065
    • SR-01000075407-1
    • DTXSID70230852
    • NS00061529
    • 81012-99-9
    • Phenol, 3-(hydrazinomethyl)-, dihydrochloride
    • AC-6614
    • MDL: MFCD00044695
    • Inchi: 1S/C7H10N2O.ClH/c8-9-5-6-2-1-3-7(10)4-6;/h1-4,9-10H,5,8H2;1H
    • InChI Key: QOXJWHAYYZUAHR-UHFFFAOYSA-N
    • SMILES: Cl.OC1C=C(CNN)C=CC=1

Computed Properties

  • Exact Mass: 210.03300
  • Monoisotopic Mass: 210.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 97.6
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 58.3A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Melting Point: 137-140 °C
    138-140 °C (lit.)
  • Boiling Point: 357.7°C at 760 mmHg
  • Flash Point: 170.1°C
  • Solubility: H2O: 50 mg/mL, slightly hazy, faintly yellow
  • Water Partition Coefficient: Dissolve 50 mg/ml
  • PSA: 58.28000
  • LogP: 3.05070
  • Solubility: dissolve in water
  • Sensitiveness: Easily absorb moisture

3-Hydroxybenzylhydrazine dihydrochloride Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H315-H318-H335
  • Warning Statement: P261-P280-P305 + P351 + P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • FLUKA BRAND F CODES:10
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8 °C
  • Risk Phrases:R36/37/38

3-Hydroxybenzylhydrazine dihydrochloride Customs Data

  • HS CODE:2928000090
  • Customs Data:

    China Customs Code:

    2928000090

    Overview:

    2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

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3-Hydroxybenzylhydrazine dihydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Ethanol ;  60 min, < 35 °C; 2 h, reflux
1.2 Reagents: Water ;  30 min
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  30 °C
3.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  5 h, reflux; reflux → rt
3.2 Reagents: Hydrochloric acid ;  30 min, rt → reflux
Reference
Synthesis of 3-hydroxybenzylhydrazine dihydrochloride
Jin, Hui; et al, Zhejiang Daxue Xuebao, 2012, 39(4), 416-418

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  5 h, reflux; reflux → rt
1.2 Reagents: Hydrochloric acid ;  30 min, rt → reflux
Reference
Synthesis of 3-hydroxybenzylhydrazine dihydrochloride
Jin, Hui; et al, Zhejiang Daxue Xuebao, 2012, 39(4), 416-418

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethanol ;  30 °C
2.1 Reagents: Potassium hydroxide Solvents: Ethanol ,  Water ;  5 h, reflux; reflux → rt
2.2 Reagents: Hydrochloric acid ;  30 min, rt → reflux
Reference
Synthesis of 3-hydroxybenzylhydrazine dihydrochloride
Jin, Hui; et al, Zhejiang Daxue Xuebao, 2012, 39(4), 416-418

3-Hydroxybenzylhydrazine dihydrochloride Raw materials

3-Hydroxybenzylhydrazine dihydrochloride Preparation Products

3-Hydroxybenzylhydrazine dihydrochloride Suppliers

Amadis Chemical Company Limited
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(CAS:81012-99-9)3-Hydroxybenzylhydrazine dihydrochloride
Order Number:A9975
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Quantity:5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:22
Price ($):205.0/716.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:81012-99-9)3-羟基苄肼二盐酸盐
Order Number:LE25846433
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:50
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 3-Hydroxybenzylhydrazine dihydrochloride

3-Hydroxybenzylhydrazine Dihydrochloride (CAS No. 81012-99-9): A Comprehensive Overview

3-Hydroxybenzylhydrazine dihydrochloride (CAS No. 81012-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, known for its unique chemical properties, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for information on 3-hydroxybenzylhydrazine dihydrochloride uses, 3-hydroxybenzylhydrazine dihydrochloride synthesis, and 3-hydroxybenzylhydrazine dihydrochloride properties, highlighting its importance in modern chemistry.

The molecular structure of 3-hydroxybenzylhydrazine dihydrochloride features a hydrazine moiety attached to a hydroxy-substituted benzyl group, with two hydrochloride salts. This configuration imparts unique reactivity, making it valuable in the development of novel therapeutic agents. Recent studies have explored its potential in targeting specific enzymatic pathways, aligning with the growing interest in precision medicine and enzyme inhibitors. As the demand for custom synthesis and high-purity intermediates increases, this compound has become a focal point for pharmaceutical innovators.

One of the most searched topics related to CAS 81012-99-9 is its application in drug discovery. The compound's ability to form stable hydrazone derivatives makes it a versatile building block for small molecule drugs. Researchers are particularly interested in its role in developing anticancer agents and neuroprotective compounds, areas that dominate current biomedical trends. Additionally, its solubility and stability under various conditions are frequently discussed in forums and academic papers, addressing common queries about 3-hydroxybenzylhydrazine dihydrochloride solubility and storage conditions.

From a commercial perspective, 3-hydroxybenzylhydrazine dihydrochloride is supplied by leading chemical manufacturers with stringent quality controls. The compound's analytical standards and HPLC purity are critical for laboratories requiring reproducible results. With the rise of AI-driven drug design, there is a surge in demand for well-characterized intermediates like this, as they facilitate high-throughput screening and computational modeling. Suppliers often highlight its batch-to-batch consistency, a key concern for industrial buyers.

Environmental and safety considerations are also prominent in discussions about 3-hydroxybenzylhydrazine dihydrochloride. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in MSDS documentation. The compound's biodegradability and green chemistry compatibility are increasingly relevant, reflecting the broader shift toward sustainable chemical practices. These aspects are frequently searched alongside terms like 3-hydroxybenzylhydrazine dihydrochloride safety and eco-friendly alternatives.

In summary, 3-hydroxybenzylhydrazine dihydrochloride (CAS No. 81012-99-9) represents a multifaceted compound with expanding applications in life sciences. Its integration into cutting-edge research on targeted therapies and molecular probes ensures continued relevance. For those exploring chemical databases or pharmaceutical catalogues, understanding its properties and potential is essential for advancing both academic and industrial projects.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:81012-99-9)3-Hydroxybenzylhydrazine dihydrochloride
A9975
Purity:99%/99%
Quantity:5g/25g
Price ($):205.0/716.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:81012-99-9)3-羟基苄肼二盐酸盐
LE25846433
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email